N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide

• IUPAC Name: N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide
• InChI: InChI=1S/C16H13N3O3S2/c1-9-3-4-11(10(2)7-9)12-8-23-16(17-12)18-15(20)13-5-6-14(24-13)19(21)22/h3-8H,1-2H3,(H,17,18,20)
• InChI Key: ZTCMBFKJBXCKNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(S3)[N+](=O)[O-])C
• Molecular Formula: C16H13N3O3S2
• Molecular Weight: 359.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups including a thiazole ring, a nitro group attached to a thiophene ring, and a carboxamide group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and thiophene rings suggests that this compound could have a planar structure, while the nitro and carboxamide groups could introduce some degree of polarity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The nitro group is electron-withdrawing, which could make the compound susceptible to nucleophilic attack. The thiazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the nitro and carboxamide groups could enhance its solubility in polar solvents.

Scientific Research Applications

N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide has been studied extensively for its potential applications in various fields of scientific research. In the field of medicinal chemistry, this compound has been shown to possess antitumor, anti-inflammatory, and antimicrobial properties. In addition, this compound has been found to be a potent inhibitor of various enzymes, including cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.

Mechanism of Action

Mode of Action

Based on its chemical structure, it is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and van der waals forces .

Biochemical Pathways

Without specific target identification, it’s challenging to summarize the affected biochemical pathways of CBMicro_039942. Once the targets are identified, it would be possible to map the compound’s effects onto specific biochemical pathways .

Pharmacokinetics

Information about its bioavailability, half-life, volume of distribution, and clearance rate is currently unavailable .

Advantages and Limitations for Lab Experiments

N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized using a variety of methods. In addition, this compound has been found to possess potent antitumor and anti-inflammatory properties, making it a promising candidate for further research. However, this compound also has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, this compound has not been extensively studied in vivo, and its potential side effects are not yet known.

Future Directions

There are several future directions for research on N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide. One direction is to further investigate the mechanism of action of this compound and its potential applications in the field of medicinal chemistry. Another direction is to study the in vivo effects of this compound and its potential side effects. In addition, this compound could be studied for its potential applications in the field of agriculture, as it has been found to possess antimicrobial properties. Overall, this compound is a promising compound that has the potential to make significant contributions to various fields of scientific research.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information, it’s difficult to provide a detailed safety analysis.